Cas no 1203952-88-8 (methyl 3-(trifluoromethyl)isonicotinate)

methyl 3-(trifluoromethyl)isonicotinate structure
1203952-88-8 structure
Product Name:methyl 3-(trifluoromethyl)isonicotinate
CAS No:1203952-88-8
MF:C8H6F3NO2
MW:205.133952617645
MDL:MFCD14698095
CID:1074311
PubChem ID:46311187
Update Time:2025-04-20

methyl 3-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(trifluoromethyl)pyridine-4-carboxylate
    • AG-L-58143
    • CTK6J0916
    • GE-0233
    • methyl 3-(trifluoromethyl)isonicotinate
    • methyltrifluoromethylpyridinecarboxylate
    • SureCN1417630
    • methyl3-(trifluoromethyl)isonicotinate
    • methyl 3-(trifluoromethyl)-4-pyridinecarboxylate
    • DTXSID50673228
    • 1203952-88-8
    • AKOS005765978
    • MFCD14698095
    • SCHEMBL1417630
    • DB-084650
    • J-522104
    • CS-0453933
    • SB13752
    • MDL: MFCD14698095
    • Inchi: 1S/C8H6F3NO2/c1-14-7(13)5-2-3-12-4-6(5)8(9,10)11/h2-4H,1H3
    • InChI Key: GTTUAWQPZYOVBF-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=CC=1C(=O)OC)(F)F

Computed Properties

  • Exact Mass: 205.03508
  • Monoisotopic Mass: 205.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 39.19

methyl 3-(trifluoromethyl)isonicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M047970-250mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate
1203952-88-8
250mg
$ 380.00 2022-06-04
TRC
M047970-500mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate
1203952-88-8
500mg
$ 630.00 2022-06-04
Apollo Scientific
PC200197-500mg
Methyl 3-(trifluoromethyl)isonicotinate
1203952-88-8
500mg
£220.00 2024-05-22
Apollo Scientific
PC200197-1g
Methyl 3-(trifluoromethyl)isonicotinate
1203952-88-8
1g
£298.00 2024-05-22
abcr
AB338439-500 mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, 95%; .
1203952-88-8 95%
500mg
€315.00 2023-06-21
abcr
AB338439-1 g
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, 95%; .
1203952-88-8 95%
1g
€478.80 2023-06-21
Matrix Scientific
056440-500mg
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%
1203952-88-8 >95%
500mg
$295.00 2021-06-27
Matrix Scientific
056440-1g
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%
1203952-88-8 >95%
1g
$401.00 2021-06-27
Matrix Scientific
056440-5g
Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%
1203952-88-8 >95%
5g
$1,212.00 2021-06-27
Key Organics Ltd
GE-0233-1MG
methyl 3-(trifluoromethyl)pyridine-4-carboxylate
1203952-88-8 >95%
1mg
£37.00 2025-02-08
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD